Cas no 489417-88-1 ([1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid)

[1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid structure
489417-88-1 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid
CAS No:489417-88-1
MF:C6H4N4O2
MW:164.121560096741
CID:1112939
PubChem ID:1263650
Update Time:2025-04-20

[1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid
    • CCG-321652
    • MFCD00182069
    • [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, AldrichCPR
    • AB04429
    • Z328610730
    • BP-11200
    • A26185
    • [1,2,4]Triazolo[1,5-A]pyrimidine-2-carboxylicacid
    • [1,2,4]Triazolo[1,5- a ]pyrimidine-2-carboxylic acid
    • BBL028351
    • VS-08734
    • KSC-20-093
    • SB35174
    • SCHEMBL4158096
    • 489417-88-1
    • EN300-83529
    • STK298622
    • ALBB-005412
    • DTXSID60361422
    • EU-0086819
    • CS-0081615
    • W-206493
    • 202065-25-6
    • AKOS000216058
    • KUC107423N
    • [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid,1,7-dihydro-5-methyl-, ethyl ester
    • Inchi: 1S/C6H4N4O2/c11-5(12)4-8-6-7-2-1-3-10(6)9-4/h1-3H,(H,11,12)
    • InChI Key: SIJYLNWLBGNWSS-UHFFFAOYSA-N
    • SMILES: OC(C1N=C2N=CC=CN2N=1)=O

Computed Properties

  • Exact Mass: 164.03342538g/mol
  • Monoisotopic Mass: 164.03342538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 80.4Ų
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